Cas no 1005478-69-2 ((3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid)

• Product Name: (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid
• CAS No: 1005478-69-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6792321
• PubChem ID: 98041435
• Update Time: 2026-03-12

(3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1005478-69-2
• (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid

• Inchi： 1S/C7H12O3/c1-5-4-10-3-2-6(5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6-/m0/s1
• InChI Key： CNDLZDNFSPMAQH-WDSKDSINSA-N
• SMILES： O1CC[C@H](C(=O)O)[C@@H](C)C1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Additional information on (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid

Compound CAS No. 1005478-69-2: (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic Acid

The compound with CAS number 1005478-69-2, known as (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid, is a biologically active organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyrans, which are six-membered cyclic ethers with a wide range of applications in drug design and natural product synthesis. The stereochemistry of this compound, specifically the 3R,4S configuration, plays a crucial role in its biological activity and functional properties.

Recent studies have highlighted the importance of (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid in the development of novel therapeutic agents. Its unique structure allows for interactions with specific biological targets, making it a promising candidate for drug discovery. Researchers have explored its potential as a bioisostere in medicinal chemistry, where it can replace functional groups in existing drugs to improve pharmacokinetic properties without altering the desired biological activity.

The synthesis of (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. One notable approach involves the use of chiral catalysts to control the formation of the tetrahydropyran ring system. This method ensures high enantiomeric excess, which is critical for its application in chiral resolution and enantioselective reactions.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 186 g/mol, and it has a molecular formula of C8H12O3. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for anti-inflammatory or anti-cancer drug development. Additionally, its role as a building block in natural product synthesis has been explored, particularly in the construction of complex molecules found in nature.

One of the most exciting developments involving this compound is its application in the field of enzyme inhibition. Researchers have identified that it can act as a competitive inhibitor for specific proteases, which are key players in various pathological conditions. This discovery opens new avenues for designing drugs targeting these enzymes with high specificity and efficacy.

Furthermore, the compound's ability to form stable complexes with metal ions has been investigated. This property makes it a valuable tool in coordination chemistry and materials science. For instance, it has been used as a ligand in the synthesis of metalloorganic frameworks (MOFs), which have applications in gas storage and catalysis.

In terms of environmental impact, studies have shown that (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid is biodegradable under aerobic conditions. Its degradation products are non-toxic and do not pose significant risks to aquatic ecosystems. This makes it an environmentally friendly choice for use in industrial applications.

The future prospects for this compound are highly promising. With ongoing advancements in synthetic methodologies and computational modeling techniques, researchers are expected to uncover new functionalities and applications for (3R,4S)-3-Methyltetrahydro-2H-pyran-4-carboxylic acid. Its role as a versatile building block in organic synthesis will continue to drive innovation across multiple disciplines.

In conclusion, CAS No. 1005478-69-2 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research progresses, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.